Acetic acid, [(1-thioxoethyl)thio]-, ethyl ester

• CAS No.: 114393-77-0
• Molecular Formula: C6H10O2S2
• Molecular Weight: 178.3 g/mol
• IUPAC Name: ethyl 2-ethanethioylsulfanylacetate
• InChI: InChI=1S/C6H10O2S2/c1-3-8-6(7)4-10-5(2)9/h3-4H2,1-2H3
• InChI Key: OEBAUBJJYHXAHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC(=S)C

Description

Acetic acid, [(1-thioxoethyl)thio]-, ethyl ester is a useful research compound. Its molecular formula is C6H10O2S2 and its molecular weight is 178.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl magnesium chloride (10 mL, 3M solution in THF) was diluted with THF (10 mL) and the resulting solution warmed to 40° C. Carbon disulfide (2.28 g, 0.03 mol) was added over 10 minutes while maintaining the reaction temperature at 40° C. The reaction was cooled to room temperature before adding ethyl bromoacetate (5.01 g, 0.03 mol) over 15 minutes. The reaction temperature was increased to 50° C. and maintained for a further 4 hours. Water (100 mL) was added and the organic products were extracted with ethyl acetate (3×60 mL). The combined organic extracts were washed with water, brine and dried over anhydrous magnesium sulfate. After removal of solvent and column chromatography (Kieselgel-60, 70-230 mesh, 10% diethyl ether in n-hexane eluent), pure ethoxycarbonylmethyl dithioacetate was obtained as a golden oil (1.3 g, 24.3% yield). 1H-nmr (CDCl3) d(ppm): 1.25 (t, 3H); 2.90 (s, 3H); 4.07 (s, 2H) and 4.20 (q, 2H).